Cas no 2411641-21-7 (2-(4-methoxy-4-piperidyl)acetic acid;hydrochloride)

• Product Name: 2-(4-methoxy-4-piperidyl)acetic acid;hydrochloride
• CAS No: 2411641-21-7
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 5290744
• Update Time: 2026-03-10

2-(4-methoxy-4-piperidyl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, 4-methoxy-, hydrochloride (1:1)
• 2-(4-methoxy-4-piperidyl)acetic acid;hydrochloride

• Inchi： 1S/C8H15NO3.ClH/c1-12-8(6-7(10)11)2-4-9-5-3-8;/h9H,2-6H2,1H3,(H,10,11);1H
• InChI Key： PDLDAMYHXKUMRH-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)OC)C(=O)O.Cl

Additional information on 2-(4-methoxy-4-piperidyl)acetic acid;hydrochloride

Recent Advances in the Study of 2-(4-Methoxy-4-Piperidyl)Acetic Acid;Hydrochloride (CAS: 2411641-21-7)

The compound 2-(4-methoxy-4-piperidyl)acetic acid;hydrochloride (CAS: 2411641-21-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative is of particular interest due to its potential applications in drug discovery and development, particularly in the modulation of central nervous system (CNS) targets. The unique structural features of this compound, including the methoxy and acetic acid functional groups, make it a promising candidate for further pharmacological investigation.

Recent studies have focused on the synthesis and characterization of 2-(4-methoxy-4-piperidyl)acetic acid;hydrochloride, with an emphasis on optimizing its yield and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been employed to confirm the compound's structural integrity. These efforts are critical for ensuring the reproducibility of research findings and facilitating its use in subsequent biological assays.

In vitro and in vivo studies have explored the pharmacological properties of this compound, particularly its interaction with neurotransmitter receptors. Preliminary results suggest that 2-(4-methoxy-4-piperidyl)acetic acid;hydrochloride exhibits affinity for specific receptor subtypes, which could have implications for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. However, further research is needed to elucidate its precise mechanism of action and therapeutic potential.

The compound's pharmacokinetic profile has also been a subject of investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability as a drug candidate. Early findings indicate that 2-(4-methoxy-4-piperidyl)acetic acid;hydrochloride has favorable bioavailability and metabolic stability, although challenges related to blood-brain barrier penetration remain to be addressed.

In addition to its potential therapeutic applications, researchers have explored the use of 2-(4-methoxy-4-piperidyl)acetic acid;hydrochloride as a building block in the synthesis of more complex molecules. Its versatility as a synthetic intermediate has been demonstrated in the development of novel compounds with enhanced pharmacological activities. This highlights the compound's value not only as a standalone entity but also as a key component in medicinal chemistry.

Despite these promising developments, several challenges remain. The scalability of its synthesis, the need for more comprehensive toxicity studies, and the optimization of its pharmacological properties are areas that require further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in these areas, paving the way for potential clinical applications.

In conclusion, 2-(4-methoxy-4-piperidyl)acetic acid;hydrochloride (CAS: 2411641-21-7) represents a compound of significant interest in the field of chemical biology and pharmaceutical research. Its unique structural and pharmacological properties make it a promising candidate for further study, with potential applications in drug discovery and development. Continued research efforts will be essential to fully realize its therapeutic potential and address existing challenges.